Cas no 1806541-76-3 (3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid)
3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid
-
- Inchi: 1S/C12H14Br2O3/c13-3-1-2-8-4-9(7-14)6-10(5-8)11(15)12(16)17/h4-6,11,15H,1-3,7H2,(H,16,17)
- InChI Key: QPRNJWSFWJSHQO-UHFFFAOYSA-N
- SMILES: BrCCCC1C=C(CBr)C=C(C(C(=O)O)O)C=1
Computed Properties
- Exact Mass: 365.92892 g/mol
- Monoisotopic Mass: 363.93097 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.5
- Molecular Weight: 366.05
3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027796-1g |
3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid |
1806541-76-3 | 97% | 1g |
1,445.30 USD | 2021-06-17 |
3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid
Introduction to 3-(Bromomethyl)-5-(3-bromopropyl)mandelic Acid (CAS No. 1806541-76-3) and Its Applications in Modern Chemical Biology
3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid (CAS No. 1806541-76-3) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, characterized by the presence of both bromomethyl and bromopropyl functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular architecture allows for diverse chemical modifications, making it a promising candidate for drug discovery and material science applications.
The bromomethyl group (–CH₂Br) attached to the benzene ring at the 3-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions. This feature is particularly useful in constructing more complex structures, such as peptidomimetics and heterocyclic compounds. Additionally, the bromopropyl side chain (–CH₂CH₂CH₂Br) introduces a longer alkyl chain, which can influence solubility, lipophilicity, and interactions with biological targets. These structural attributes make 3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid a versatile building block for medicinal chemists.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique reactivity of halogenated aromatic compounds. The combination of bromine atoms in different positions allows for selective functionalization, enabling the creation of molecules with tailored biological activities. For instance, studies have demonstrated the utility of this compound in generating libraries of substituted mandelic acids, which are known to exhibit antimicrobial and anti-inflammatory properties.
One of the most compelling applications of 3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid is in the field of drug discovery. Researchers have utilized this compound to synthesize derivatives that target specific enzymes and receptors involved in diseases such as cancer and neurodegeneration. The bromomethyl group serves as a handle for introducing pharmacophores, while the bromopropyl chain can be used to modulate pharmacokinetic properties. Recent advances in click chemistry have further expanded the utility of this intermediate, allowing for rapid and efficient assembly of complex molecules.
The synthesis of 3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid typically involves multi-step organic transformations starting from commercially available mandelic acid derivatives. The introduction of bromine atoms at the designated positions requires careful control of reaction conditions to ensure high selectivity and yield. Techniques such as halogenation reactions using reagents like N-bromosuccinimide (NBS) or molecular bromine are commonly employed. The resulting compound can then be further functionalized through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce additional substituents.
The biological activity of derivatives derived from 3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid has been extensively studied in preclinical models. For example, researchers have explored its potential as an inhibitor of polyphenol oxidase enzymes, which play a role in oxidative stress-related diseases. The presence of both bromine atoms allows for fine-tuning of binding interactions with target proteins, leading to high-affinity ligands with therapeutic potential.
Moreover, the compound has found applications in materials science, particularly in the development of advanced polymers and coatings. The reactive bromine groups enable copolymerization with other monomers to create materials with enhanced mechanical strength and chemical resistance. These properties make it suitable for use in industrial applications where durability and functionality are critical.
Recent research has also highlighted the role of 3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid in medicinal chemistry innovation. By serving as a precursor for peptidomimetics, this compound has been instrumental in designing molecules that mimic natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. Such derivatives hold promise for treating a wide range of diseases by targeting specific biological pathways.
The future prospects for 3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid are promising, with ongoing studies exploring its potential in gene therapy and nanomedicine. Its ability to undergo site-specific modifications makes it an ideal candidate for developing targeted drug delivery systems. By conjugating therapeutic agents to this scaffold, researchers aim to enhance drug delivery efficiency and reduce off-target effects.
In conclusion,3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid (CAS No. 1806541-76-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this intermediate, its importance in advancing chemical biology and drug discovery is likely to grow even further.
1806541-76-3 (3-(Bromomethyl)-5-(3-bromopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)